Cas no 799784-82-0 (2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-difluorophenyl)acetamide)

• Product Name: 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-difluorophenyl)acetamide
• CAS No: 799784-82-0
• MF: C₁₀H₈F₂N₄OS₂
• MW: 302.323525428772
• CID: 3141213
• PubChem ID: 853703
• Update Time: 2025-05-21

2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-difluorophenyl)acetamide
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3,4-difluorophenyl)acetamide
• 799784-82-0
• AKOS003320204
• STK220052
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(3,4-difluorophenyl)acetamide
• SR-01000308819-1
• CS-0362143
• JS-2004
• SR-01000308819

• Inchi： 1S/C10H8F2N4OS2/c11-6-2-1-5(3-7(6)12)14-8(17)4-18-10-16-15-9(13)19-10/h1-3H,4H2,(H2,13,15)(H,14,17)
• InChI Key： ZJNLRSFMEHTCBM-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(NC1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 302.01075956Da
• Monoisotopic Mass: 302.01075956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 134Ų

Additional information on 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-difluorophenyl)acetamide

Comprehensive Overview of 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-difluorophenyl)acetamide (CAS No. 799784-82-0)

2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-difluorophenyl)acetamide (CAS No. 799784-82-0) is a synthetic organic compound with a unique molecular structure that combines a 1,3,4-thiadiazole core with a difluorophenyl acetamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of both thiadiazole and fluorophenyl groups in its structure makes it a promising candidate for drug discovery, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-difluorophenyl)acetamide, as they often exhibit diverse pharmacological properties. Researchers are particularly intrigued by its potential applications in cancer therapy, anti-inflammatory treatments, and antiviral drug development. The compound's thioether linkage and amino functionality contribute to its reactivity, enabling further derivatization for structure-activity relationship (SAR) studies.

The synthesis of 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-difluorophenyl)acetamide typically involves multi-step organic reactions, including nucleophilic substitution and amide coupling. Its purity and stability are critical for research applications, and advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed for characterization. The compound's solubility profile and physicochemical properties are also key considerations for formulation development.

From an industrial perspective, 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-difluorophenyl)acetamide represents a valuable intermediate for the production of more complex molecules. Its scalable synthesis and modifiable structure make it attractive for combinatorial chemistry and high-throughput screening. Companies specializing in contract research and custom synthesis often include this compound in their portfolios to meet the demands of academic and pharmaceutical clients.

Environmental and safety aspects of 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-difluorophenyl)acetamide are also under investigation. Researchers are exploring its biodegradability and ecotoxicological profile to ensure compliance with green chemistry principles. The compound's handling precautions and storage conditions are well-documented to minimize risks during laboratory use.

In the context of current trends, 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-difluorophenyl)acetamide aligns with the growing focus on targeted drug delivery and precision medicine. Its structural features may enable selective interactions with biological targets, reducing off-target effects. Additionally, the compound's potential role in antibiotic resistance research is being explored, as thiadiazole derivatives have shown activity against resistant bacterial strains.

For researchers seeking high-purity reference standards or building blocks for medicinal chemistry, 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-difluorophenyl)acetamide (CAS No. 799784-82-0) offers numerous possibilities. Its commercial availability through specialty chemical suppliers facilitates access for global research teams working on drug discovery projects and mechanistic studies.

Future research directions for this compound may include computational modeling to predict its binding affinities, in vivo efficacy studies in disease models, and optimization of its pharmacokinetic properties. The integration of artificial intelligence in compound screening could further accelerate the exploration of its therapeutic potential.